Cas no 468061-36-1 (Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-)

• Product Name: Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-
• CAS No: 468061-36-1
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• MDL: MFCD03848167
• CID: 4782686
• Update Time: 2025-05-19

Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-

• MDL： MFCD03848167
• Inchi： 1S/C10H11N5O/c11-6-1-3-9(16)7(5-6)8-2-4-10(13-12)15-14-8/h1-5,16H,11-12H2,(H,13,15)
• InChI Key： UGYBTSGLWIAUTK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N)C=C1C1=NN=C(NN)C=C1

Additional information on Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-

Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)- (CAS No. 468061-36-1): Structural Insights and Emerging Applications in Medicinal Chemistry

Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-, identified by its unique CAS No. 468061-36-1, represents a structurally complex organic compound that has garnered significant attention in contemporary medicinal chemistry research. This molecule combines the aromaticity of a phenolic core with the nitrogen-rich heterocyclic framework of a pyridazine ring system, while the presence of an amino group at the para-position and a hydrazine-substituted pyridazine moiety introduces multiple functional groups capable of participating in diverse biological interactions. The compound's structural versatility has positioned it as a promising scaffold for drug discovery programs targeting enzyme inhibition and receptor modulation pathways.

The molecular architecture of Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)- features a conjugated system between the phenolic ring and the pyridazine heterocycle, which may influence its electronic properties and reactivity profiles. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that such hybrid structures exhibit enhanced solubility characteristics compared to traditional aromatic amine derivatives, attributed to the hydrogen-bonding capabilities of both the amino and hydrazine functionalities. This property is particularly valuable in pharmaceutical development where aqueous solubility remains a critical factor for bioavailability optimization.

In terms of synthetic methodology, modern approaches to preparing CAS No. 468061-36-1 compounds often employ microwave-assisted synthesis techniques to improve reaction efficiency. A notable advancement reported in Synthetic Communications (Vol. 54, Issue 7) involves a one-pot condensation strategy that integrates palladium-catalyzed cross-coupling reactions with hydrazine functionalization steps. This method achieves high regioselectivity while minimizing byproduct formation through precise control of reaction parameters such as temperature gradients and solvent polarity.

The pharmacological profile of Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)- derivatives has been extensively characterized using high-throughput screening platforms. Research from the National Institutes of Health (NIH) published in early 2024 revealed that these compounds demonstrate dual inhibitory activity against matrix metalloproteinases (MMPs) and cyclooxygenase enzymes (COX), suggesting potential applications in treating inflammatory diseases and cancer metastasis. The mechanism appears to involve coordination interactions between the hydrazine nitrogen atoms and zinc ions present in MMP active sites.

Molecular docking simulations conducted by computational chemistry groups at ETH Zurich have provided detailed insights into how the structural features of CAS No. 468061-36-1 influence target binding affinity. These studies highlight that the planar geometry of the phenolic-pyridazine conjugate allows optimal π-stacking interactions with aromatic residues in protein binding pockets, while hydrogen bonding between the amino group and acidic amino acids contributes to binding stability. Such findings are guiding structure-based drug design efforts to optimize lead compounds for improved therapeutic indices.

In analytical chemistry contexts, nuclear magnetic resonance (NMR) spectroscopy has proven essential for characterizing Phenol, 4-amino-2-(6-hydrazinyl-3-pyridazinyl)-. The distinct chemical shift patterns observed for protons adjacent to both heterocyclic rings provide unambiguous structural confirmation when compared with computational predictions from density functional theory (DFT) calculations. These analytical techniques are critical for quality control processes during pharmaceutical development stages.

The environmental stability profile of this compound has been evaluated under various stress conditions as part of ICH guidelines compliance testing. Results indicate that while thermal degradation occurs above 150°C with loss of hydrazine functionality, storage under inert atmosphere conditions maintains over 95% integrity for extended periods. These stability characteristics are vital considerations for formulation development teams working on long-term drug product design.

Ongoing research into combinatorial chemistry approaches is expanding the chemical space accessible from this core scaffold. By systematically varying substituents on both the phenolic ring and pyridazine moieties through parallel synthesis techniques, researchers have generated libraries containing over two hundred analogs exhibiting diverse biological activities ranging from antiviral effects to neuroprotective properties.

The compound's potential as a fluorescent probe has also been explored due to its absorption characteristics in UV-visible spectroscopy experiments conducted at Tsinghua University's Advanced Materials Lab (2025). The π-conjugated system absorbs strongly at wavelengths between 350nm and 450nm, making it suitable for applications requiring real-time monitoring capabilities in biochemical assays without requiring external labeling agents.

In terms of industrial applications beyond pharmaceuticals, preliminary studies suggest that derivatives containing this core structure may find utility as corrosion inhibitors due to their ability to form protective layers on metal surfaces through coordination interactions with iron ions. This application area is currently being investigated by materials science teams at several leading research institutions.